Cas no 66952-02-1 (Propanedioic acid, (1-oxohexyl)-, diethyl ester)

• Product Name: Propanedioic acid, (1-oxohexyl)-, diethyl ester
• CAS No: 66952-02-1
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 395528
• PubChem ID: 11065103
• Update Time: 2025-04-19

Propanedioic acid, (1-oxohexyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1-oxohexyl)-, diethyl ester
• diethyl 2-hexanoylpropanedioate
• DTXSID20453958
• 2-hexanoyl-propanedioic acid diethyl ester
• diethyl 2-hexanoylmalonate
• 66952-02-1
• SCHEMBL6560551

• Inchi： 1S/C13H22O5/c1-4-7-8-9-10(14)11(12(15)17-5-2)13(16)18-6-3/h11H,4-9H2,1-3H3
• InChI Key： PVIDQNKZSHDOQA-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)C(=O)OCC)CCCCC

Computed Properties

• Exact Mass: 258.14676
• Monoisotopic Mass: 258.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67